Cas no 1261801-62-0 (5,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid)

• Product Name: 5,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid
• CAS No: 1261801-62-0
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4990794
• Update Time: 2023-08-24

5,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

• Inchi： 1S/C15H8F6O2/c16-14(17,18)9-3-1-2-8(6-9)12-7-10(15(19,20)21)4-5-11(12)13(22)23/h1-7H,(H,22,23)
• InChI Key： CGHQNOOUNJCYMT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 431
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3